Cas no 23880-59-3 (3-O-Benzyl 17α-Estradiol)

• Product Name: 3-O-Benzyl 17α-Estradiol
• CAS No: 23880-59-3
• Molecular Formula: C₂₅H₃₀O₂
• Molecular Weight: 362.5045
• CID: 1057841
• PubChem ID: 57246794

3-O-Benzyl 17α-Estradiol Properties

Names and Identifiers

• 3-O-Benzyl 17α-Estradiol
• (17α)-3-(PhenylMethoxy)-estra-1,3,5(10)-trien-17-ol
• 3-(Benzyloxy)-17α-hydroxyestra-1,3,5(10)-triene
• (8R,9S,13S,14S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
• 3-O-BENZYL 17Α-ESTRADIOL,OFF-WHITE SEMI-SOLID
• 3-O-Benzyl 17
• A-Estradiol
• Estradiol-3-benzylether
• (17alpha)-3-(Benzyloxy)estra-1,3,5(10)-trien-17-ol
• 3-O-Benzyl 17alpha-estradiol
• DTXSID80720653
• 3-Benzyloxyestra-1,3,5(10)-trien-17alpha-ol
• KTONJCQNAMVMHS-RXFVIIJJSA-N
• 23880-59-3
• SCHEMBL5159205

• InChIKey： KTONJCQNAMVMHS-RXFVIIJJSA-N
• Inchi： InChI=1S/C25H30O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-24,26H,7,9,11-14,16H2,1H3/t21-,22-,23+,24-,25+/m1/s1
• SMILES： C[C@]12CC[C@@H]3c4ccc(cc4CC[C@H]3[C@@H]1CC[C@H]2O)OCc5ccccc5

Computed Properties

• Exact Mass: 362.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 362.224580195g/mol
• Heavy Atom Count: 27
• Complexity: 513
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 5.48260
• PSA: 29.46000
• Boiling Point: 522.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 234.3±24.4 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids